Cas no 2097944-61-9 (2-(5-methyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid)

• Product Name: 2-(5-methyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid
• CAS No: 2097944-61-9
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5723753
• PubChem ID: 121202376
• Update Time: 2025-10-19

2-(5-methyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2097944-61-9
• 2-(2-methyl-1,3-dioxo-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrol-5-yl)propanoic acid
• F1907-6189
• 2-(5-methyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid
• AKOS026710558

• Inchi： 1S/C10H14N2O4/c1-5(10(15)16)12-3-6-7(4-12)9(14)11(2)8(6)13/h5-7H,3-4H2,1-2H3,(H,15,16)
• InChI Key： LZGNJYXVUBUNKA-UHFFFAOYSA-N
• SMILES： O=C1C2CN(C(C(=O)O)C)CC2C(N1C)=O

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 77.9Ų

Additional information on 2-(5-methyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid

Introduction to 2-(5-methyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid (CAS No. 2097944-61-9)

2-(5-methyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid (CAS No. 2097944-61-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and is characterized by its unique structural features, which include a substituted pyrrolidine ring and a propanoic acid moiety. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The structure of 2-(5-methyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid is particularly noteworthy. The pyrrolidine ring, a five-membered heterocyclic compound, is a common motif in many biologically active molecules. The presence of the methyl group at the 5-position and the dioxo functionalities at the 4 and 6 positions contribute to the compound's stability and reactivity. The propanoic acid group further enhances its solubility and bioavailability, making it an attractive candidate for drug development.

Recent research has focused on elucidating the biological properties of 2-(5-methyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects. In vitro assays have demonstrated its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 2-(5-methyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(5-methyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid has also been investigated for its potential neuroprotective effects. Preclinical studies have shown that this compound can reduce oxidative stress and neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These results indicate that 2-(5-methyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid may have therapeutic potential in treating these debilitating conditions.

The pharmacokinetic profile of 2-(5-methyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid has also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a relatively long half-life, which suggests that it could be administered less frequently in clinical settings. Additionally, its low toxicity profile makes it a promising candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5-methyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for larger-scale clinical trials to further assess its potential as a therapeutic agent.

In conclusion, 2-(5-methyl-4,6-dioxohexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl)propanoic acid (CAS No. 2097944-61-9) represents a promising compound with a wide range of potential applications in medicine. Its unique structure and biological activities make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a key player in the future landscape of medicinal chemistry and pharmaceutical research.